5-oxo-1-(phenylmethyl)-N-propyl-3-pyrrolidinecarboxamide

• CAS No.: 91189-10-5
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 1-benzyl-5-oxo-N-propylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H20N2O2/c1-2-8-16-15(19)13-9-14(18)17(11-13)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3,(H,16,19)
• InChI Key: GHXAYOVKQMHCAF-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1CC(=O)N(C1)CC2=CC=CC=C2

Description

5-oxo-1-(phenylmethyl)-N-propyl-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C15H20N2O2 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10.96 g (50 mmole) of 5-oxo-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid in 150 ml of acetonitrile was added 9.73 g (60 mmole) of carbonyldiimidazole. The reaction was heated to 60° C. for one hour, cooled to room temperature and treated with 4.13 g (70 mmole) of n-propylamine. After stirring for two hours, the solvent was removed in vacuo and the residue partitioned between ether and water. The organic layer was washed with water, 1N hydrochloric acid, dried over magnesium sulfate, filtered, and evaporated invacuo to give 12.0 g of 5-oxo-1-(phenylmethyl)-N-propyl-3-pyrrolidinecarboxamide, mp 86°-87° C.